Chloromethyl thiocyanate
Overview
Description
Chloromethyl thiocyanate (CH2ClSCN) is a compound that has been studied for its structural and conformational properties in both the solid and gas phases. The molecule exhibits two conformations, gauche and anti, with the gauche conformer being more stable and predominantly present in the gas phase. In the solid state, only gauche conformers are found, and the crystal structure reveals specific intermolecular interactions, including chalcogen-type interactions .
Synthesis Analysis
The synthesis of chloromethyl thiocyanate is not directly described in the provided papers. However, related compounds and synthesis methods can offer insight. For example, thiocyanation of aromatic compounds using 1-chloro-1,2-benziodoxol-3-(1H)-one and (trimethylsilyl)isothiocyanate has been investigated, indicating that thiocyanogen chloride may be generated in situ as an active species . Additionally, chloromethyl derivatives of certain acrylates have been shown to react with potassium thiocyanate to form thiocyanates and isothiocyanates .
Molecular Structure Analysis
The molecular structure of chloromethyl thiocyanate has been analyzed using in situ low-temperature single-crystal X-ray diffraction and gas electron diffraction. The studies have revealed the presence of two conformations in the gas phase and a preference for the gauche conformation due to its stability. High-level quantum-chemical calculations support these experimental findings .
Chemical Reactions Analysis
Chloromethyl thiocyanate participates in various chemical reactions due to its reactive nature. For instance, it can react with sodium azide to substitute the halogen with an azido group . The compound also exhibits oligooscillatory behavior when reacting with chlorite, leading to complex reaction dynamics . Furthermore, it has been used as a synthon for synthesizing thiocarbonyl ylide, which reacts with activated alkenes and alkynes to form thiophene derivatives .
Physical and Chemical Properties Analysis
The physical and chemical properties of chloromethyl thiocyanate are closely related to its molecular structure and the interactions it can form. The crystal structure demonstrates the importance of intermolecular interactions, such as chalcogen-type interactions, in determining the solid-state properties . The compound's reactivity is also a significant chemical property, as seen in its reactions with various nucleophiles and its role in synthesizing heteroaromatic derivatives with antifungal activity .
Scientific Research Applications
-
Wastewater Treatment
- Field : Environmental Science
- Application Summary : Chloromethyl thiocyanate is used in the treatment of thiocyanate-containing wastewater, which is a common pollutant in industries such as gold mining, textiles, printing, dyeing, coking, and others .
- Methods of Application : Biological systems, including thiocyanate-degrading microorganisms, are used to remove thiocyanate from wastewater. These microorganisms degrade thiocyanate in an autotrophic manner for energy, while others use thiocyanate as a carbon or nitrogen source .
- Results : The biochemical pathways and enzymes involved in thiocyanate metabolism by different bacteria are being researched. The aim is to improve the biochemical understanding of thiocyanate metabolism and scale up thiocyanate degradation technologies from the laboratory to a full-scale .
-
Chemical Synthesis
- Field : Organic Chemistry
- Application Summary : Chloromethyl thiocyanate reacts with 1-methylimidazole to form imidazolium salt, 1-thiocyanomethyl-3-methylimidazolium chloride .
- Methods of Application : The specific experimental procedures and technical details for this reaction are not provided in the source .
- Results : The outcome of the reaction is the formation of 1-thiocyanomethyl-3-methylimidazolium chloride .
-
Chloromethylation of Aromatic Compounds
- Field : Organic Chemistry
- Application Summary : Chloromethyl thiocyanate is used in the chloromethylation of aromatic compounds. This process is key in the synthesis of a variety of fine chemicals, polymers, and pharmaceuticals .
- Methods of Application : The chloromethylation of aromatic compounds involves the reaction of these compounds with dimethoxymethane and chlorosulfonic acid, catalyzed by ZnI2 in CH2Cl2 under mild conditions .
- Results : The outcome of this reaction is the formation of chloromethyl derivatives of the aromatic compounds in good to excellent yields .
-
Synthesis of SCN-Containing Small Organic Molecules
- Field : Organic Chemistry
- Application Summary : Thiocyanates, including those derived from Chloromethyl thiocyanate, are common in natural products, synthetic drugs, and bioactive molecules. Many thiocyanate derivatives show excellent antibacterial, antiparasitic, and anticancer activities .
- Methods of Application : The specific experimental procedures and technical details for this application are not provided in the source .
- Results : The outcome of this application is the construction of SCN-containing small organic molecules .
-
Structural and Conformational Studies
- Field : Physical Chemistry
- Application Summary : The structural and conformational properties of Chloromethyl thiocyanate have been studied in both the solid phase and the gas phase .
- Methods of Application : These studies were conducted using in situ low-temperature single-crystal X-ray diffraction experiments (XRD) and gas electron diffraction (GED) .
- Results : Depending on the mutual orientation of the Cl–C bond and the –SCN group, two conformations, gauche and anti, were found to coexist in the gas phase .
-
Treatment of Thiocyanate-Containing Wastewater
- Field : Environmental Science
- Application Summary : Chloromethyl thiocyanate is used in the treatment of thiocyanate-containing wastewater, which is a common pollutant in industries such as gold mining, textiles, printing, dyeing, coking, and others .
- Methods of Application : Biological systems, including thiocyanate-degrading microorganisms, are used to remove thiocyanate from wastewater .
- Results : The biochemical pathways and enzymes involved in thiocyanate metabolism by different bacteria are being researched .
Safety And Hazards
properties
IUPAC Name |
chloromethyl thiocyanate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H2ClNS/c3-1-5-2-4/h1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UXUCVNXUWOLPRU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(SC#N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H2ClNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80186351 |
Source
|
| Record name | Thiocyanic acid, chloromethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80186351 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
107.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Chloromethyl thiocyanate | |
CAS RN |
3268-79-9 |
Source
|
| Record name | Thiocyanic acid, chloromethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3268-79-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Chloromethyl thiocyanate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003268799 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Chloromethylthiocyanate | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=96962 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Thiocyanic acid, chloromethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80186351 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Chloromethyl thiocyanate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.894 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Chloromethyl thiocyanate | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CQ59MX5PRK | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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